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Compound of Interest

Compound Name: Lead(2+) neoundecanoate

Cat. No.: B15177744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lead neodecanoate (CAS No. 27253-28-7) is a metal carboxylate that finds application in

various industrial processes.[1][2] A thorough understanding of its physical properties is

essential for its safe handling, application, and for the development of new formulations. This

technical guide provides a comprehensive overview of the known physical characteristics of

lead neodecanoate, outlines general experimental protocols for their determination, and

presents a logical workflow for its characterization.

Core Physical Properties
The physical properties of lead neodecanoate have been reported across various sources. A

summary of these properties is presented in the table below for ease of reference and

comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15177744?utm_src=pdf-interest
https://www.shcfchemical.com/products/detail/1.html
https://haz-map.com/Agents/21219
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₂₀H₃₈O₄Pb [3]

Molecular Weight 549.71 g/mol [1][3][4]

Appearance
Amber to brown liquid[5] / Light

yellow liquid
[2]

Density 1.11 g/cm³ [1][4][6]

Boiling Point 150 °C [1][4][6]

Melting Point Not available

Flash Point 40 °C [1][4][6]

Solubility Insoluble in water [5]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for the determination of all physical properties of lead

neodecanoate are not readily available in the public domain, standard methodologies for

similar metal carboxylate compounds can be applied.

Determination of Melting Point
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a compound like lead neodecanoate, which is a liquid at room temperature, this

property is not applicable. However, for solid metal carboxylates, the following method is

commonly used:

Capillary Method: A small, powdered sample is packed into a capillary tube and placed in a

melting point apparatus. The temperature is gradually increased, and the range from the

temperature at which the substance begins to melt to the temperature at which it is

completely liquid is recorded as the melting point range.

Determination of Boiling Point
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The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Distillation Method: The compound is heated in a distillation apparatus. The temperature at

which the liquid boils and its vapor condenses is recorded as the boiling point. For accuracy,

the atmospheric pressure should be recorded and the boiling point corrected to standard

pressure if necessary.

Determination of Density
Density is the mass of a substance per unit volume.

Pycnometer Method: A pycnometer, a flask with a specific volume, is weighed empty and

then again when filled with the liquid sample. The density is calculated by dividing the mass

of the sample by the known volume of the pycnometer. The temperature at which the

measurement is made should be recorded as density is temperature-dependent.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Visual Method: A known amount of the solute (lead neodecanoate) is added to a known

volume of a solvent (e.g., water, organic solvents) at a specific temperature. The mixture is

agitated, and the solubility is determined by visual inspection of whether the solute has

completely dissolved. For quantitative analysis, the saturated solution can be analyzed for its

concentration of the dissolved solute.

Workflow for Physicochemical Characterization
The following diagram illustrates a general workflow for the physical and chemical

characterization of a metal carboxylate such as lead neodecanoate.
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Fig. 1: General workflow for the characterization of lead neodecanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15177744?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
This technical guide provides a consolidated source of information on the physical properties of

lead neodecanoate. The presented data and general experimental methodologies offer a

valuable resource for professionals in research and development. The workflow diagram

provides a logical framework for the systematic characterization of this and similar metal

carboxylate compounds. It is important to note the absence of a reported melting point in the

available literature. For all handling and experimental procedures, consulting the appropriate

Safety Data Sheet (SDS) is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15177744?utm_src=pdf-custom-synthesis
https://www.shcfchemical.com/products/detail/1.html
https://www.shcfchemical.com/products/detail/1.html
https://haz-map.com/Agents/21219
https://www.alfa-chemistry.com/lead-ii-neodecanoate-cas-27253-28-7-item-117951.htm
https://www.chemical-suppliers.eu/enp/lead-neodecanoate-PX2125839
https://www.gelest.com/wp-content/uploads/product_msds/PBL6340-msds.pdf
https://chemdad.com/index.php?c=article&id=10539
https://www.benchchem.com/product/b15177744#physical-properties-of-lead-neodecanoate
https://www.benchchem.com/product/b15177744#physical-properties-of-lead-neodecanoate
https://www.benchchem.com/product/b15177744#physical-properties-of-lead-neodecanoate
https://www.benchchem.com/product/b15177744#physical-properties-of-lead-neodecanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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